Cas no 648906-23-4 (Benzene, 4-bromo-1-(methylsulfonyl)-2-(methylthio)-)

Benzene, 4-bromo-1-(methylsulfonyl)-2-(methylthio)- structure
648906-23-4 structure
Product Name:Benzene, 4-bromo-1-(methylsulfonyl)-2-(methylthio)-
CAS No:648906-23-4
MF:C8H9BrO2S2
MW:281.18985915184
CID:412803
PubChem ID:68517408
Update Time:2025-04-19

Benzene, 4-bromo-1-(methylsulfonyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-1-(methylsulfonyl)-2-(methylthio)-
    • 4-bromo-2-methylsulfanyl-1-methylsulfonylbenzene
    • FDPKNIMPZNOEIH-UHFFFAOYSA-N
    • 4-Bromo-1-methanesulfonyl-2-methylsulfanyl-benzene
    • SCHEMBL3115428
    • 648906-23-4
    • DTXSID60738498
    • 4-Bromo-1-(methanesulfonyl)-2-(methylsulfanyl)benzene
    • Inchi: 1S/C8H9BrO2S2/c1-12-7-5-6(9)3-4-8(7)13(2,10)11/h3-5H,1-2H3
    • InChI Key: FDPKNIMPZNOEIH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)SC)S(C)(=O)=O

Computed Properties

  • Exact Mass: 279.92277
  • Monoisotopic Mass: 279.92273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 34.14
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